Cas no 628736-33-4 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-)

1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]- structure
628736-33-4 structure
Product Name:1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-
CAS No:628736-33-4
MF:C19H19NO4S2
MW:389.488462686539
CID:1641203
PubChem ID:10023245
Update Time:2025-04-21

1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-
    • 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-1H-indole-1-acetic acid
    • CHEMBL1917443
    • DB-337938
    • BDBM50357105
    • 628736-33-4
    • SCHEMBL1405977
    • Inchi: 1S/C19H19NO4S2/c1-12-4-9-17-16(10-12)19(13(2)20(17)11-18(21)22)25-14-5-7-15(8-6-14)26(3,23)24/h4-10H,11H2,1-3H3,(H,21,22)
    • InChI Key: KQHIXPPVIKOOLR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(C)(=O)=O)C1=C(C)N(CC(=O)O)C2C=CC(C)=CC=21

Computed Properties

  • Exact Mass: 389.07567
  • Monoisotopic Mass: 389.07555043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 76.37
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